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Abstract
This technical guide provides a comprehensive overview of 3-Methoxy-5-methylphenol, also

known as Orcinol Monomethyl Ether. It is a phenolic compound of interest in various scientific

fields due to its potential applications as a versatile building block in organic synthesis and its

emerging biological activities. This document details its chemical and physical properties,

provides established synthesis protocols, outlines experimental methodologies for evaluating

its biological activities, and discusses its potential as a biomarker. The information is curated for

researchers, scientists, and professionals in drug development, with a focus on structured data

presentation and detailed experimental procedures.

Introduction
3-Methoxy-5-methylphenol (CAS No: 3209-13-0) is an aromatic organic compound with the

chemical formula C₈H₁₀O₂. Structurally, it is a derivative of phenol with a methoxy and a methyl

group substituted on the benzene ring. Its unique substitution pattern makes it a valuable

intermediate in the synthesis of more complex molecules, including pharmaceuticals and

fragrance components.[1] Found in natural sources such as Asiasarum root and oakmoss, it

has garnered interest for its potential bioactive properties, including antioxidant and

antimicrobial activities.[1] Furthermore, elevated levels of this compound have been detected in

the urine of bladder cancer patients, suggesting its potential as a disease biomarker.[1] This
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guide aims to consolidate the available technical information on 3-Methoxy-5-methylphenol to
facilitate further research and development.

Chemical and Physical Properties
3-Methoxy-5-methylphenol is a white to off-white crystalline solid at room temperature.[1] It is

very slightly soluble in water but shows good solubility in organic solvents like alcohol and oils.

[2] Key physicochemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₈H₁₀O₂ [1][3]

Molecular Weight 138.16 g/mol [1][3]

CAS Number 3209-13-0 [1][3]

IUPAC Name 3-methoxy-5-methylphenol [3]

Synonyms

Orcinol monomethyl ether, 3-

Hydroxy-5-methoxytoluene, 5-

Methoxy-m-cresol

[1][4]

Appearance
White to almost white

crystalline solid/powder
[1][2]

Melting Point 59-66 °C [1][2]

Boiling Point 259 °C at 755 Torr [2]

Density 1.1106 g/cm³ at 15 °C [2]

pKa 9.70 ± 0.10 (Predicted) [2]

LogP 2.385 (Estimated) [2]

Synthesis Protocols
Two primary methods for the synthesis of 3-Methoxy-5-methylphenol are detailed below.

Method 1: Selective O-methylation of Orcinol
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This is a common and efficient laboratory-scale synthesis.

Reaction Scheme:
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Orcinol

Phenoxide ion
Deprotonation

Dimethyl Sulfate
(CH₃)₂SO₄

3-Methoxy-5-methylphenolK₂CO₃ (anhydrous)

Acetone (dry) Solvent

Nucleophilic
Substitution
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Preparation

Assay

MBC Determination

Standardized Microbial Inoculum
(0.5 McFarland)

Inoculate 96-well plate
with compound and inoculum

Serial Dilutions of
3-Methoxy-5-methylphenol

Incubate at 37°C for 24h

Determine MIC
(Lowest concentration with no visible growth)

Subculture from wells
with no visible growth

Incubate agar plates

Determine MBC
(Lowest concentration with ≥99.9% killing)
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Sample Collection & Preparation

Analytical Phase

Data Analysis & Biomarker Identification

Urine Sample Collection
(Patients vs. Healthy Controls)

Sample Preparation
(e.g., extraction, derivatization)

Mass Spectrometry
(e.g., GC-MS, LC-MS)

Data Acquisition

Data Processing & Feature Detection

Statistical Analysis
(e.g., t-test, PCA, OPLS-DA)

Identification of Significant Features
(e.g., 3-Methoxy-5-methylphenol)

Biomarker Validation
(in independent cohort)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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